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Compound of Interest

Compound Name: (Rac)-TBAJ-876

Cat. No.: B12426473

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the investigation of off-target effects for the

novel anti-tuberculosis candidate, (Rac)-TBAJ-876 (also known as Sorfequiline).

Frequently Asked Questions (FAQs)
Q1: What is the primary known off-target concern for the diarylquinoline class of drugs, and

how does TBAJ-876 compare to its predecessor, bedaquiline?

A1: The primary off-target concern for the diarylquinoline class is the inhibition of the human

Ether-à-go-go-Related Gene (hERG) potassium channel, which can lead to QT interval

prolongation and an increased risk of cardiac arrhythmias.[1][2] (Rac)-TBAJ-876 was

specifically designed to mitigate this risk. Preclinical studies have demonstrated that TBAJ-876

has greatly attenuated hERG blockade compared to bedaquiline, indicating a lower potential

for cardiotoxicity.[1] Nonclinical safety evaluations have shown that TBAJ-876 and its primary

circulating metabolites have a reduced risk of causing QTc prolongation compared to

bedaquiline and its metabolites.[3][4]

Q2: Are there any known drug-drug interactions for TBAJ-876?
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A2: Yes, a Phase 1 clinical trial in healthy adults investigated the drug-drug interaction potential

of TBAJ-876 with substrates of cytochrome P450 3A4 (CYP3A4) and P-glycoprotein (P-gp).[4]

The study found that co-administration of TBAJ-876 did not significantly alter the exposure

(AUC) of the CYP3A4 substrate midazolam, though the maximum concentration (Cmax) was

slightly reduced.[4] However, TBAJ-876 did increase the exposure (AUC) and Cmax of the P-

gp substrate digoxin.[3][4] These findings suggest that TBAJ-876 may be a moderate inhibitor

of P-gp.

Q3: Has TBAJ-876 been screened against a broad panel of off-targets (e.g., kinases, GPCRs)?

A3: While detailed results from comprehensive off-target screening panels (such as a CEREP

panel or a kinome scan) are not extensively published in the public domain, the development

program for TBAJ-876 focused on improving the safety profile relative to bedaquiline.[2] This

included efforts to reduce lipophilicity and hERG inhibition.[1][2] The acceptable toxicologic and

tolerability profiles in preclinical studies in rats and dogs suggest a generally favorable off-

target profile.[3]

Q4: What is the on-target mechanism of action for TBAJ-876?

A4: The primary mechanism of action for TBAJ-876 is the inhibition of the mycobacterial F-ATP

synthase, an enzyme crucial for energy production in Mycobacterium tuberculosis.[5] It targets

both the c-ring and the ε-subunit of this enzyme.[6] Unlike bedaquiline, TBAJ-876 does not

appear to possess significant uncoupler activity, which was once thought to be a secondary

mechanism of action for bedaquiline.[5][7][8]

Troubleshooting Guides
This section provides guidance for specific experimental issues that may arise during the

investigation of (Rac)-TBAJ-876 off-target effects.

Issue 1: Observing unexpected cytotoxicity in in vitro assays.

Possible Cause 1: Off-target mitochondrial toxicity.

Troubleshooting Step: While TBAJ-876 has a reduced uncoupler activity compared to

bedaquiline, it is still a lipophilic molecule that interacts with a membrane-embedded

target.[5] To assess potential mitochondrial liabilities, consider running a Seahorse assay
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to measure the oxygen consumption rate (OCR) and extracellular acidification rate

(ECAR) of cells treated with TBAJ-876. This can help determine if the observed

cytotoxicity is due to interference with mitochondrial respiration.

Possible Cause 2: Inhibition of a critical cellular kinase or signaling pathway.

Troubleshooting Step: If broad off-target screening data is not available, a cost-effective

initial step is to perform a targeted kinase inhibitor panel that covers major signaling

pathways (e.g., proliferation, apoptosis). Alternatively, a phospho-proteomics approach

could identify signaling pathways affected by TBAJ-876 treatment.

Issue 2: In vivo study shows unexpected adverse events not predicted by in vitro assays.

Possible Cause 1: Bioactivation to a reactive metabolite.

Troubleshooting Step: Preclinical studies have identified the major metabolites of TBAJ-

876.[2] It is crucial to synthesize these metabolites and test their activity and toxicity in

parallel with the parent compound in your in vitro assays. This will help determine if a

metabolite is responsible for the in vivo findings.

Possible Cause 2: Drug accumulation in specific tissues.

Troubleshooting Step: TBAJ-876 is a diarylquinoline with a long terminal half-life.[3]

Conduct tissue distribution studies in your animal model to determine if the compound

and/or its metabolites are accumulating in the tissues where the adverse events are

observed.

Quantitative Data Summary
The following tables summarize the available quantitative data regarding the on-target potency

and drug-drug interaction profile of TBAJ-876.

Table 1: On-Target Activity of TBAJ-876 and Bedaquiline
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Compound Target Assay IC50 (nM)

TBAJ-876
Mycobacterial F-ATP

Synthase

ATP Synthesis

Inhibition
0.031

Bedaquiline
Mycobacterial F-ATP

Synthase

ATP Synthesis

Inhibition
5.3

TBAJ-876 M. bovis BCG
Intrabacterial ATP

Depletion
0.89

Bedaquiline M. bovis BCG
Intrabacterial ATP

Depletion
9.16

Data sourced from reference[6].

Table 2: Effect of TBAJ-876 Co-administration on CYP3A4 and P-gp Substrates

Substrate (Target) Parameter Change with TBAJ-876

Midazolam (CYP3A4) AUC0-inf Unchanged

Cmax Reduced by 14%

Digoxin (P-gp) AUC0-last Increased by 51%

Cmax Increased by 18%

Data sourced from references[3][4].

Experimental Protocols
Protocol 1: hERG Channel Inhibition Assay (Automated Patch Clamp)

Cell Culture: Maintain HEK293 cells stably expressing the hERG channel in appropriate

culture medium supplemented with a selection antibiotic.

Cell Preparation: On the day of the experiment, detach cells using a non-enzymatic solution,

wash with extracellular buffer, and resuspend to the desired concentration for the automated

patch-clamp system.
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Compound Preparation: Prepare a stock solution of (Rac)-TBAJ-876 in DMSO. Serially

dilute the stock solution to obtain a range of test concentrations. The final DMSO

concentration in the assay should be ≤0.1%.

Automated Patch Clamp:

Use a multi-well automated patch-clamp system.

Dispense the cell suspension into the wells.

Establish a whole-cell patch clamp configuration.

Apply a voltage pulse protocol to elicit hERG currents. A typical protocol involves a

depolarizing step to +20 mV followed by a repolarizing step to -50 mV to measure the tail

current.

Establish a stable baseline recording of the hERG current.

Apply the vehicle control (extracellular buffer with DMSO) followed by the increasing

concentrations of TBAJ-876.

Record the hERG current at each concentration until a steady-state effect is reached.

Data Analysis:

Measure the peak tail current amplitude at each concentration.

Normalize the current at each concentration to the baseline current.

Plot the percentage of inhibition against the logarithm of the compound concentration.

Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: In Vitro Drug-Drug Interaction Assay (CYP3A4 Inhibition)

System: Use human liver microsomes (HLM) as the source of CYP enzymes.

Reagents:
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HLM (pooled from multiple donors).

NADPH regenerating system.

CYP3A4 substrate (e.g., midazolam).

(Rac)-TBAJ-876 and a known CYP3A4 inhibitor (e.g., ketoconazole) as a positive control.

Acetonitrile with an internal standard for quenching the reaction and sample preparation.

Incubation:

Pre-incubate HLM with a range of TBAJ-876 concentrations (or the positive control) in a

phosphate buffer at 37°C.

Initiate the reaction by adding the CYP3A4 substrate and the NADPH regenerating

system.

Incubate for a short period (e.g., 5-10 minutes) within the linear range of metabolite

formation.

Terminate the reaction by adding cold acetonitrile with the internal standard.

Sample Analysis:

Centrifuge the samples to pellet the protein.

Analyze the supernatant using a validated LC-MS/MS method to quantify the formation of

the metabolite of the CYP3A4 substrate (e.g., 1'-hydroxymidazolam for midazolam).

Data Analysis:

Calculate the rate of metabolite formation at each concentration of TBAJ-876.

Plot the percentage of inhibition of metabolite formation against the logarithm of the TBAJ-

876 concentration.

Determine the IC50 value by fitting the data to an appropriate inhibition model.
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Visualizations
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Caption: On-target mechanism of action of (Rac)-TBAJ-876.
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Caption: Logical workflow for off-target effects investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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